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Compound of Interest

Compound Name: Benzoxonium Chloride

Cat. No.: B101389 Get Quote

Benzoxonium Chloride: A Technical Whitepaper
This document provides a comprehensive technical overview of benzoxonium chloride, a

quaternary ammonium compound with significant antiseptic properties. It is intended for

researchers, scientists, and professionals in drug development, offering in-depth information on

its chemical characteristics, antimicrobial efficacy, and mechanism of action.

Chemical and Physical Properties
Benzoxonium chloride, with the IUPAC name benzyldodecylbis(2-hydroxyethyl)ammonium

chloride, is a well-documented antiseptic agent.[1] Its fundamental chemical and physical

properties are summarized below.

Property Value Source

Molecular Formula C23H42ClNO2 [1][2][3][4]

Molecular Weight 400.0 g/mol [1][2]

CAS Number 19379-90-9 [1]

Appearance
White to off-white solid or

crystalline powder

Solubility
Soluble in water and various

organic solvents
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Antimicrobial Spectrum and Efficacy
Benzoxonium chloride demonstrates broad-spectrum antimicrobial activity against a variety

of pathogens. Its efficacy is quantified by the Minimum Inhibitory Concentration (MIC) and

Minimum Bactericidal Concentration (MBC), which represent the lowest concentrations

required to inhibit growth and to kill the microorganisms, respectively.

Microorganism MIC (mg/L) MBC (mg/L) Source

Staphylococcus

aureus
40 45

Listeria

monocytogenes
30 35

Bacillus cereus 140 160

Escherichia coli 40 45

Salmonella

typhimurium
Not specified Not specified

Pseudomonas

aeruginosa
Not specified Not specified

Note: The data for S. aureus, L. monocytogenes, B. cereus, and E. coli are derived from

studies on benzalkonium chloride, a closely related quaternary ammonium compound, due to

the limited availability of specific quantitative data for benzoxonium chloride.

Mechanism of Action
As a quaternary ammonium compound, the primary mechanism of action of benzoxonium
chloride is the disruption of microbial cell membranes. The cationic headgroup of the molecule

interacts with the negatively charged components of the bacterial cell membrane, leading to a

loss of membrane integrity, leakage of essential cellular contents, and ultimately, cell death.
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General mechanism of action of quaternary ammonium compounds.

Potential Signaling Pathways
While specific signaling pathway studies for benzoxonium chloride are limited, research on

the closely related compound, benzalkonium chloride, suggests potential pathways that may be

affected in mammalian cells upon exposure. It is important to note that the following information

is extrapolated and requires further specific investigation for benzoxonium chloride.

TGF-β1/Smad3 Signaling Pathway
Studies on benzalkonium chloride have indicated its potential to induce subconjunctival fibrosis

through the activation of the TGF-β1/Smad3 signaling pathway. This pathway is crucial in

tissue repair and fibrosis.
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Potential involvement of the TGF-β1/Smad3 pathway (extrapolated from benzalkonium chloride
studies).
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NLRP3 Inflammasome Activation
Benzalkonium chloride has also been shown to initiate pro-inflammatory responses through the

activation of the NLRP3 inflammasome, a key component of the innate immune system.
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Potential activation of the NLRP3 inflammasome (extrapolated from benzalkonium chloride
studies).

Experimental Protocols
Synthesis of Benzoxonium-like Salts
A general two-step synthesis for benzoxonium-like salts involves the reaction of an appropriate

N,N-bis(2-hydroxyethyl)-N-alkylamine with benzyl chloride.
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Procedure:

A mixture of the N,N-bis(2-hydroxyethyl)-N-alkylamine (14 mmol) and benzyl chloride (28

mmol) is heated in a solvent-free reaction at 100 °C for 2 hours.

The reaction mixture is then allowed to stand at room temperature for 5 days.

The crude product is purified by crystallization, typically using a methanol/ethyl acetate

mixture followed by a methanol/diethyl ether mixture, to yield the final white solid product.

Antimicrobial Susceptibility Testing
The antimicrobial efficacy of benzoxonium chloride can be determined using standard

microbroth dilution methods to ascertain the MIC and MBC values.

Procedure:

Prepare a stock solution of benzoxonium chloride in an appropriate solvent.

Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing a

suitable broth medium (e.g., Mueller-Hinton Broth).

Inoculate each well with a standardized suspension of the test microorganism (e.g., 5 x 10^5

CFU/mL).

Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours).

The MIC is determined as the lowest concentration of the compound that completely inhibits

visible growth of the microorganism.

To determine the MBC, aliquots from the wells showing no growth are subcultured onto agar

plates. The MBC is the lowest concentration that results in a significant reduction (e.g.,

≥99.9%) in the number of viable colonies.

Concluding Remarks
Benzoxonium chloride is a potent quaternary ammonium antiseptic with a broad spectrum of

antimicrobial activity. Its primary mechanism of action involves the disruption of microbial cell
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membranes, a characteristic shared with other compounds in its class. While detailed studies

on its interaction with specific cellular signaling pathways are not as extensive as for its

analogue, benzalkonium chloride, the available data strongly support its efficacy as a

disinfectant. Further research into its specific biological interactions will be beneficial for

expanding its therapeutic and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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